Cas no 1361814-01-8 (3-(2,4-Dichlorophenyl)isonicotinonitrile)

• Product Name: 3-(2,4-Dichlorophenyl)isonicotinonitrile
• CAS No: 1361814-01-8
• MF: C₁₂H₆Cl₂N₂
• MW: 249.095440387726
• CID: 4911969
• Update Time: 2025-05-19

3-(2,4-Dichlorophenyl)isonicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(2,4-Dichlorophenyl)isonicotinonitrile

• Inchi： 1S/C12H6Cl2N2/c13-9-1-2-10(12(14)5-9)11-7-16-4-3-8(11)6-15/h1-5,7H
• InChI Key： YHROWCOGGWAZTQ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1C=NC=CC=1C#N)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 286
• XLogP3: 3.5
• Topological Polar Surface Area: 36.7

Additional information on 3-(2,4-Dichlorophenyl)isonicotinonitrile

Recent Advances in the Study of 3-(2,4-Dichlorophenyl)isonicotinonitrile (CAS: 1361814-01-8)

3-(2,4-Dichlorophenyl)isonicotinonitrile (CAS: 1361814-01-8) is a chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel kinase inhibitors and antimicrobial agents. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential applications in drug discovery.

One of the most notable advancements in the study of 3-(2,4-Dichlorophenyl)isonicotinonitrile is its application in the design of kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is often associated with various diseases, including cancer and inflammatory disorders. Recent research has demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific kinases, such as JAK2 and EGFR, which are implicated in oncogenic processes. These findings suggest that 3-(2,4-Dichlorophenyl)isonicotinonitrile could serve as a valuable scaffold for the development of targeted cancer therapies.

In addition to its potential in oncology, 3-(2,4-Dichlorophenyl)isonicotinonitrile has also been investigated for its antimicrobial properties. A study published in the Journal of Medicinal Chemistry reported that this compound exhibits broad-spectrum activity against Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. The mechanism of action appears to involve disruption of bacterial cell wall synthesis, making it a promising candidate for the development of new antibiotics. Further optimization of its structure could enhance its efficacy and reduce potential toxicity.

The synthesis and characterization of 3-(2,4-Dichlorophenyl)isonicotinonitrile have also been the focus of recent research. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to confirm its molecular structure and purity. Additionally, computational modeling studies have provided insights into its binding interactions with biological targets, facilitating the rational design of more potent derivatives. These efforts underscore the importance of interdisciplinary approaches in advancing the understanding of this compound.

Despite these promising developments, challenges remain in the clinical translation of 3-(2,4-Dichlorophenyl)isonicotinonitrile-based therapeutics. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through further preclinical studies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and unlock the full potential of this compound in medicine.

In conclusion, 3-(2,4-Dichlorophenyl)isonicotinonitrile (CAS: 1361814-01-8) represents a versatile and promising molecule in the field of chemical biology and drug discovery. Its applications in kinase inhibition and antimicrobial therapy highlight its broad utility, while ongoing research continues to refine its properties and expand its therapeutic scope. As the scientific community delves deeper into its mechanisms and optimizes its derivatives, this compound may soon emerge as a cornerstone in the development of next-generation pharmaceuticals.